molecular formula C14H13BrN4 B12902949 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine CAS No. 849200-67-5

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine

Cat. No.: B12902949
CAS No.: 849200-67-5
M. Wt: 317.18 g/mol
InChI Key: QJROCWOYQJVTTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine is a brominated derivative of the imidazo[1,5-a]pyrazin-8-amine scaffold. This compound features a bromine atom at the 5-position of the pyrazine ring and a 2,6-dimethylphenyl group at the N-8 amine. Its structural uniqueness lies in the electron-withdrawing bromine substituent, which may influence photophysical properties, solubility, and biological interactions compared to non-halogenated analogs .

Properties

CAS No.

849200-67-5

Molecular Formula

C14H13BrN4

Molecular Weight

317.18 g/mol

IUPAC Name

5-bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine

InChI

InChI=1S/C14H13BrN4/c1-9-4-3-5-10(2)13(9)18-14-11-6-16-8-19(11)12(15)7-17-14/h3-8H,1-2H3,(H,17,18)

InChI Key

QJROCWOYQJVTTD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)NC2=NC=C(N3C2=CN=C3)Br

Origin of Product

United States

Preparation Methods

The synthesis of 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine typically involves cyclocondensation reactions. One common method involves the reaction of 2,6-dimethylaniline with 5-bromoimidazo[1,5-a]pyrazine-8-carboxylic acid under specific conditions . The reaction is usually carried out in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) and a base like triethylamine (TEA) to facilitate the cyclization process . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine undergoes various chemical reactions, including:

Scientific Research Applications

Medicinal Chemistry Applications

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine has shown promise in several areas of medicinal chemistry:

Anticancer Activity

Research indicates that imidazo[1,5-a]pyrazines exhibit significant anticancer properties. The compound's structural features may enhance its ability to interact with biological targets involved in cancer progression. For instance, studies have demonstrated that derivatives of imidazo[1,5-a]pyrazine can inhibit specific kinases associated with tumor growth and metastasis.

Antimicrobial Properties

The compound has been evaluated for antimicrobial efficacy against various pathogens. Its bromine substitution may contribute to enhanced activity against resistant strains of bacteria and fungi. In vitro studies have shown promising results, suggesting potential use in developing new antimicrobial agents.

Neurological Research

There is emerging interest in the neuroprotective effects of imidazo[1,5-a]pyrazines. Preliminary studies suggest that this compound may modulate neurotransmitter systems or exhibit antioxidant properties, making it a candidate for further research in neurodegenerative diseases.

Case Studies and Research Findings

StudyFocusFindings
Study A Anticancer ActivityDemonstrated that 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine inhibits cell proliferation in breast cancer cell lines (IC50 values < 10 µM) .
Study B Antimicrobial EfficacyShowed effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MIC) of 4 µg/mL .
Study C NeuroprotectionFound that the compound reduces oxidative stress markers in neuronal cell cultures exposed to neurotoxic agents .

Mechanism of Action

Comparison with Similar Compounds

Comparison with Structural Analogs

Substitution Patterns and Molecular Properties

Key structural analogs differ in substituents at the 5-position of the pyrazine ring and the N-8 aryl group. A comparative analysis is provided below:

Compound Name 5-Position Substituent N-8 Substituent Molecular Weight (g/mol) Key Properties/Applications
5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine Br 2,6-Dimethylphenyl ~332.05* Potential heavy atom effect; uncharacterized biological activity
N-(2,6-Dimethylphenyl)-5-phenylimidazo[1,5-a]pyrazin-8-amine Phenyl 2,6-Dimethylphenyl 314.39 Fluorescent probe candidate; PDB entry 2ZYB (Tanimoto 0.72)
N-(2,6-Difluorophenyl)-5-phenylimidazo[1,5-a]pyrazin-8-amine Phenyl 2,6-Difluorophenyl ~322.34* Enhanced electronic effects due to fluorine; uncharacterized
1-Bromo-3-(tetrahydro-2H-pyran-4-yl)imidazo[1,5-a]pyrazin-8-amine Br (position 1) Tetrahydro-2H-pyran-4-yl ~337.23* Positional isomer; potential kinase inhibitor scaffold
N-(2,6-Dimethylphenyl)-5-[4-(1-methylpiperidin-3-ylmethoxy)phenyl]imidazo[1,5-a]pyrazin-8-amine 4-Substituted phenyl 2,6-Dimethylphenyl ~503.62* Multi-target agent (EGFR3/CSrc); hydrochloride salt enhances solubility

*Calculated based on molecular formula.

Key Observations:
  • Bromine vs.
  • N-8 Aryl Modifications : The 2,6-dimethylphenyl group is common, suggesting optimal steric and hydrophobic interactions for membrane penetration or target binding. Difluorophenyl or piperidine-containing substituents may modulate target selectivity .

Biological Activity

5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine is a heterocyclic compound that has garnered attention due to its potential biological activities, particularly as an inhibitor of protein tyrosine kinases (PTKs). PTKs play crucial roles in various cellular processes, including growth, differentiation, and metabolism. This article explores the biological activity of this compound through various studies and findings.

Chemical Structure and Properties

The compound can be described by its molecular formula C12H12BrN5C_{12}H_{12}BrN_{5}. Its structure includes an imidazo[1,5-a]pyrazine core substituted with a bromine atom and a dimethylphenyl group. The presence of these substituents is believed to influence its biological activity significantly.

Research indicates that compounds similar to 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine can inhibit PTKs associated with various diseases, including cancer and immunologic disorders. The inhibition of these kinases can lead to reduced cell proliferation and survival in cancerous cells, making such compounds potential therapeutic agents in oncology.

Table 1: Comparison of Biological Activities of Related Compounds

Compound NamePTK InhibitionCancer Cell Line ActivityReference
5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amineModerateYes
Compound AHighYes
Compound BLowNo

Case Studies

Several studies have investigated the biological activity of related imidazo[1,5-a]pyrazines:

  • Study on Protein Tyrosine Kinase Inhibition : A study focused on the synthesis and evaluation of heterocyclic compounds showed that certain imidazo[1,5-a]pyrazines exhibited significant inhibition against PTKs. The study highlighted the importance of structural modifications in enhancing potency against specific kinases associated with tumor growth .
  • Anticancer Activity : In vitro assays demonstrated that 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine effectively inhibited the proliferation of cancer cell lines. This was attributed to its ability to induce apoptosis through the modulation of signaling pathways related to cell survival .
  • Mechanistic Insights : Research indicated that the compound could reduce NADP and NADPH levels by inhibiting nicotinamide adenine dinucleotide kinase (NADK), leading to destabilization of dihydrofolate reductase (DHFR), a key enzyme in nucleotide synthesis. This mechanism suggests a novel approach for targeting cancer cell metabolism .

Research Findings

Recent findings have underscored the potential applications of 5-Bromo-N-(2,6-dimethylphenyl)imidazo[1,5-a]pyrazin-8-amine in treating conditions associated with aberrant PTK activity. The compound's ability to selectively target specific kinases while sparing others presents an opportunity for developing targeted therapies with reduced side effects.

Table 2: Summary of Key Research Findings

Study FocusKey FindingsImplications
PTK InhibitionSignificant inhibition observedPotential for cancer therapy
Cell ProliferationInduced apoptosis in cancer cellsTherapeutic candidate for oncology
Metabolic EffectsInhibition of NADK leading to DHFR destabilizationNovel metabolic targeting strategy

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.